2-Piperidin-2-yl-1H-benzoimidazole

• IUPAC Name: 2-piperidin-2-yl-1H-benzimidazole
• InChI: InChI=1S/C12H15N3/c1-2-6-10-9(5-1)14-12(15-10)11-7-3-4-8-13-11/h1-2,5-6,11,13H,3-4,7-8H2,(H,14,15)
• InChI Key: WADQLYMWCOLMMB-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C12H15N3
• DSSTOX Substance ID: DTXSID50330980
• Molecular Weight: 201.27 g/mol
• CAS No.: 51785-23-0

Description

“2-Piperidin-2-yl-1H-benzoimidazole” is a compound with the molecular formula C12H15N3. It is a benzimidazole derivative, which is a class of compounds known for their diverse biological activities.

Molecular Structure Analysis

The molecular structure of “this compound” includes a benzimidazole ring attached to a piperidine ring. The compound has a molecular weight of 201.27 g/mol.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 201.27 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 2, and a rotatable bond count of 1. Its exact mass is 201.126597491 g/mol.

Scientific Research Applications

Antibacterial Activities

• Broad Spectrum Antibacterial Agent: A series of 2-piperidin-4-yl-benzimidazoles, which include variants of 2-Piperidin-2-yl-1H-benzoimidazole, have been synthesized and show significant antibacterial activities. These compounds are effective against both Gram-positive and Gram-negative bacteria, making them potential candidates for new antibacterial agents (He et al., 2003).

Anticancer Properties

• Potential Anticancer Activity: Benzimidazole derivatives, including those similar to this compound, have shown promising results in studies focusing on their anticancer properties. For instance, certain benzimidazole-based Zn(II) complexes exhibit significant cytotoxic properties against various carcinoma cells, indicating their potential use as anticancer agents (Zhao et al., 2015).

Antimicrobial and Antifungal Applications

• Antimicrobial Nano-Materials: N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives, related to this compound, have been studied for their antimicrobial activities against pathogenic bacteria and Candida species. These compounds showed more effectiveness against fungi than bacteria, indicating their potential in developing antimicrobial nano-materials (Mokhtari & Pourabdollah, 2013).

Antihistaminic and Anti-Inflammatory Properties

• Antihistaminic N-heterocyclic 4-piperidinamines: Compounds like N-(4-piperidinyl)-1H-benzimidazol-2-amines, which are closely related to this compound, have been synthesized and show promising in vitro and in vivo antihistaminic activity (Janssens et al., 1985).
• Anti-Inflammatory Agents: Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives have been identified as having good anti-inflammatory activity. These compounds, including derivatives of this compound, inhibit NO and TNF-α production in LPS-stimulated macrophages, suggesting their potential as anti-inflammatory agents (Li et al., 2015).

Neurological Research

• Imaging Agents for NMDA Receptor: Benzimidazole derivatives have been synthesized and evaluated as imaging agents for the NR2B subtype of NMDA receptor. This research suggests the potential of this compound derivatives in neurological studies, particularly in exploring the functions and mechanisms of NMDA receptors (Fuchigami et al., 2010).

Drug Design and Development

• Antitubercular Agents: Piperidin-4-imine derivatives, related to this compound, have been developed and evaluated for their antitubercular activity. This research contributes to the development of new therapeutic agents for tuberculosis treatment (Revathi et al., 2015).

Corrosion Inhibition

• Corrosion Inhibitors for N80 Steel: Benzimidazole derivatives have been studied for their inhibitory action on corrosion of N80 steel in hydrochloric acid solution. This research expands the potential applications of this compound derivatives in industrial settings, particularly in corrosion inhibition (Yadav et al., 2016).

Safety and Hazards

The compound is harmful if swallowed or inhaled, and it can cause skin and eye irritation.

Future Directions

Benzimidazole derivatives, including “2-Piperidin-2-yl-1H-benzoimidazole”, have significant potential in drug development due to their wide range of biological activities. Future research may focus on overcoming challenges such as drug resistance, costly and tedious synthetic methods, and lack of advanced software.